Cas no 5325-12-2 (5-(3-methylbenzyl)-2-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-1,3-thiazol-4(5H)-one)

• Product Name: 5-(3-methylbenzyl)-2-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-1,3-thiazol-4(5H)-one
• CAS No: 5325-12-2
• MF: C₁₈H₁₆N₄O₃S
• MW: 368.409642219543
• CID: 1585012
• PubChem ID: 135599404
• Update Time: 2025-04-21

5-(3-methylbenzyl)-2-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylbenzyl)-2-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-1,3-thiazol-4(5H)-one
• (2E)-5-(3<wbr>
• (2Z)-5-(3<wbr>
• Benzaldeh<wbr>
• (2E)-5-(3<wbr>; (2Z)-5-(3<wbr>; Benzaldeh<wbr>; benzaldeh<wbr>
• 2-[(2E)-3-(3-Nitrophenyl)-1,2-diazaprop-2-enylidene]-5-[(3-methylphenyl)methyl]-1,3-thiazolidin-4-one
• (2E)-5-[(3-methylphenyl)methyl]-2-[(E)-(3-nitrophenyl)methylidenehydrazinylidene]-1,3-thiazolidin-4-one
• 5325-12-2
• AKOS002184149
• AKOS016245096

• Inchi： 1S/C18H16N4O3S/c1-12-4-2-5-13(8-12)10-16-17(23)20-18(26-16)21-19-11-14-6-3-7-15(9-14)22(24)25/h2-9,11,16H,10H2,1H3,(H,20,21,23)/b19-11+
• InChI Key： FONUROPYNISRLC-YBFXNURJSA-N
• SMILES： S1/C(=N/N=C/C2C=CC=C(C=2)[N+](=O)[O-])/NC(C1CC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 368.09448
• Monoisotopic Mass: 368.094311
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125
• XLogP3: 4.2

Experimental Properties

• Density: 1.379
• Boiling Point: 542.57°C at 760 mmHg
• Flash Point: 281.937°C
• Refractive Index: 1.682
• PSA: 96.96